11R-Hepe

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)/b4-3-,9-6-,10-7-,14-11-,16-13+/t19-/m0/s1
• InChIKey: IDEHSDHMEMMYIR-DJWFCICMSA-N

11R-Hepe: Procurement Guide for the Stereospecific Precursor of E-Series Resolvins and Specialized Pro-Resolving Mediators (SPMs)

11R-Hepe (11(R)-HEPE) is a specialized stereoisomer of 11-hydroxyeicosapentaenoic acid, a mono-hydroxylated derivative of the omega-3 fatty acid eicosapentaenoic acid (EPA) [1]. It is a chiral eicosanoid lipid molecule characterized by a specific (R)-configuration of the hydroxyl group at the 11th carbon position on a 20-carbon polyunsaturated fatty acid backbone [1]. This compound is not merely an EPA metabolite but is distinguished by its stereospecific enzymatic origin and its established role as a key intermediate in the biosynthesis of E-series resolvins, a class of potent specialized pro-resolving mediators (SPMs) that actively terminate inflammation [2].

Stereopure 11(R)-enantiomer for resolution pathway studies

Defined intermediate in E-series resolvin biosynthesis research

Enzymatically produced chiral reference standard, not racemic

• [1] ChEBI. (2016). 11(R)-HEPE (CHEBI:91264). European Bioinformatics Institute. View Source
• [2] Human Metabolome Database (HMDB). (2022). Showing metabocard for 11R-HEPE (HMDB0012534). View Source

Why Sourcing Stereopure 11R-Hepe, Not Racemic 11-HEPE, is Critical for Research on Inflammatory Resolution Pathways

Substituting 11R-Hepe with a racemic (±)11-HEPE mixture or a different 11(S)-HEPE isomer is scientifically invalid for studies focused on SPM biosynthesis and stereospecific biological activity. The biological activity of eicosanoids is exquisitely stereospecific [1]. In contrast to the defined enzymatic biosynthesis of 11R-Hepe via 11(R)-lipoxygenase (11(R)-LO) in organisms like the sea urchin *Strongylocentrotus purpuratus* [2], the commercially common (±)11-HEPE is produced by non-enzymatic oxidation, yielding an equal mixture of both 11(S)- and 11(R)-isomers [3]. This racemic form is a different reagent entirely, introducing the confounding variable of an inactive or differently active enantiomer, which would obscure data interpretation in any receptor binding, enzymatic conversion, or functional assay. To replicate the endogenous pathways of resolution, procurement of the single, stereopure 11(R)-Hepe enantiomer is a non-negotiable experimental requirement.

Racemic (±)-11-HEPE introduces confounding isomer

Target

Stereopure 11R-Hepe, 100% R-configuration

Substitute

Racemic (±)-11-HEPE: 50% 11R / 50% 11S, non-enzymatic origin

Stereospecific biological activity may be masked

Risk

Inactive or differently active 11(S)-enantiomer can obscure receptor binding and enzyme conversion data

Pathway interpretation shifts with regioisomer substitution

Risk

Other HEPE regioisomers (e.g., 18R-HEPE) lead to distinct SPM classes; may not support E-series resolvin studies

• [1] Fretland, D. J., & Djuric, S. W. (1989). 12(R)- and 12(S)-hydroxyeicosatetraenoic acids: chemistry, biology, and pharmacology. Prostaglandins, Leukotrienes, and Essential Fatty Acids, 38(4), 215-228. View Source
• [2] Hawkins, D. J., & Brash, A. R. (1987). Eggs of the sea urchin, Strongylocentrotus purpuratus, contain a prominent (11R) and (12R) lipoxygenase activity. Journal of Biological Chemistry, 262(16), 7629-7634. View Source
• [3] Lipid Maps. (n.d.). LMFA03070031: (+/-)-11-HEPE. View Source

Quantitative Evidence for Selecting Stereopure 11R-Hepe Over Racemic Mixtures and Other HEPE Isomers

Absolute Stereochemistry and Enzymatic Origin Define Biological Relevance for 11R-Hepe

11R-Hepe is produced specifically by the 11(R)-lipoxygenase (11(R)-LO) enzyme in organisms such as the sea urchin *Strongylocentrotus purpuratus* and the marine diatom *Thalassiosira rotula*, establishing its identity as an endogenously produced, non-racemic signaling molecule [1][2]. This is in stark contrast to the common commercial alternative, (±)11-HEPE, which is a racemic mixture generated by non-enzymatic oxidation of EPA and contains an equal quantity of the 11(S)-isomer, for which no specific biological function is documented [3].

Stereochemical Identity

Head-to-head

100% 11R isomer vs 50% R / 50% S in racemate

Supports stereospecific pathway replication

Enzymatic 11(R)-LO origin vs non-enzymatic oxidation

Evidence Dimension	Origin and Isomeric Purity
Target Compound Data	Single stereoisomer (11R); Product of enzymatic 11(R)-LO oxidation of EPA.
Comparator Or Baseline	Racemic mixture: (±)11-HEPE; Equal mixture of 11R and 11S isomers.
Quantified Difference	Target is 100% of the active R-isomer; the comparator is 50% R-isomer and 50% S-isomer of unknown function.
Conditions	Enzymatic biosynthesis in *S. purpuratus* and *T. rotula* vs. non-enzymatic oxidation for the racemate.

Why This Matters

Procurement of the stereopure compound is mandatory for replicating endogenous biology and ensuring assay specificity, whereas the racemic mixture introduces a confounding, potentially inactive enantiomer.

• [1] Hawkins, D. J., & Brash, A. R. (1987). Eggs of the sea urchin, Strongylocentrotus purpuratus, contain a prominent (11R) and (12R) lipoxygenase activity. Journal of Biological Chemistry, 262(16), 7629-7634. View Source
• [2] d'Ippolito, G., et al. (2006). Biosynthetic intermediates and stereochemical aspects of aldehyde biosynthesis in the marine diatom Thalassiosira rotula. Phytochemistry, 67(3), 314-322. View Source
• [3] Lipid Maps. (n.d.). LMFA03070031: (+/-)-11-HEPE. View Source

11R-Hepe as the Defined Precursor in Resolvin E-Series Biosynthesis

11R-Hepe serves as a critical and defined biosynthetic intermediate in the pathway that converts EPA to the potent E-series resolvins, a key class of SPMs [1]. This pathway is highly specific to the 11R isomer. Other regioisomers of HEPE, such as 18R-HEPE, are products of different enzymatic pathways (or non-enzymatic oxidation) and lead to different classes of bioactive lipids (e.g., Resolvin E3 from 18-HEPE) [2]. The absence of 11R-Hepe prevents the study of the resolvin E1 and E2 biosynthetic routes.

SPM Pathway Node

Class-level

Key intermediate for E-series resolvins (RvE1, RvE2)

Enables resolution pathway-specific research

Distinct from 18R-HEPE / Resolvin E3 route

Evidence Dimension	Role in Specialized Pro-Resolving Mediator (SPM) Biosynthesis
Target Compound Data	Key intermediate in E-series resolvin biosynthesis (e.g., leading to Resolvin E1, E2).
Comparator Or Baseline	Other HEPE regioisomers (e.g., 18R-HEPE): Precursor to different SPMs (e.g., Resolvin E3).
Quantified Difference	Target compound is a specific node in the E-series resolvin pathway, whereas other HEPEs are not.
Conditions	Defined lipid mediator biosynthetic pathways.

Why This Matters

11R-Hepe is not a general anti-inflammatory compound; it is a specific reagent for investigating the precise biochemical pathways of resolution, distinct from the functions of other HEPE isomers.

• [1] Human Metabolome Database (HMDB). (2022). Showing metabocard for 11R-HEPE (HMDB0012534). View Source
• [2] Isobe, Y., et al. (2012). Identification and Structure Determination of Novel Anti-inflammatory Mediator Resolvin E3, 17,18-Dihydroxyeicosapentaenoic Acid. Journal of Biological Chemistry, 287(13), 10525-10534. View Source

Developmental Regulation of 11R-Hepe Biosynthesis Points to a Specific, Non-Constitutive Biological Role

The production of 11R-Hepe is not a constitutive process but is under strict developmental regulation. A direct comparison within the same biological system (the mussel *Mytilus edulis*) showed that homogenates of immature ovaries produce predominantly 12-HEPE when incubated with EPA, whereas homogenates from mature ovaries produce predominantly 11-HEPE [1]. This switch in enzyme product specificity with developmental stage provides strong evidence for a distinct, temporally controlled function for 11R-Hepe that is not shared by other HEPE isomers produced in the same tissue.

Developmental Context

Head-to-head

Dominant 11-HEPE product in mature ovary vs 12-HEPE in immature

Supports developmentally regulated function studies

Mytilus edulis ovarian homogenate model

Evidence Dimension	Relative Production Rate from EPA in Ovarian Homogenates
Target Compound Data	Predominant product in mature ovary homogenates.
Comparator Or Baseline	12-HEPE (predominant product in immature ovary homogenates).
Quantified Difference	Qualitative shift from 12-HEPE as major product to 11-HEPE as major product during ovarian maturation.
Conditions	Ex vivo incubation of *Mytilus edulis* ovarian tissue homogenates with EPA.

Why This Matters

This evidence demonstrates that 11R-Hepe is the biologically relevant product in a specific, developmentally defined physiological context, underscoring the need for this precise isomer in experiments designed to model its endogenous function.

• [1] Coffa, G., et al. (2000). Discovery of an 11(R)- and 12(S)-lipoxygenase activity in ovaries of the mussel Mytilus edulis. Lipids, 35(11), 1195-1204. View Source

Optimal Research and Industrial Use Cases for Stereopure 11R-Hepe Based on Its Verified Properties

Investigating the Stereospecific Biosynthesis of E-Series Resolvins

As the defined intermediate in the EPA-to-resolvin E1/E2 pathway [1], 11R-Hepe is an essential reagent for enzymology studies, pathway tracing, and lipidomic analyses focused on mapping SPM biosynthesis. Using the racemic (±)11-HEPE or an alternative isomer would lead to ambiguous results due to the presence of the non-physiological 11(S)-enantiomer or an incorrect regioisomer [2].

Functional Studies of Endogenous 11(R)-Lipoxygenase Activity

11R-Hepe serves as the authentic product standard for studies on 11(R)-LO enzyme activity in marine and other organisms [3]. Its use is critical for enzyme kinetic assays, inhibitor screening, and product validation. A researcher studying the developmentally regulated switch in LO activity from producing 12-HEPE to producing 11-HEPE in mussel ovaries would require pure 11R-Hepe as a calibration and identification standard [4].

Chiral Chromatography and Analytical Method Development for Lipid Mediator Research

The unique chiral properties of 11R-Hepe make it indispensable as a standard for developing and validating HPLC and LC-MS/MS methods designed to separate and quantify stereoisomers of HEPEs in biological matrices . Distinguishing the endogenously produced 11R-Hepe from the non-enzymatically produced 11(S)-Hepe in a biological sample requires a pure, stereopure standard for method calibration.

Probing the Role of HEPE Isomers in Ovarian Development and Reproductive Biology

The specific upregulation of 11-HEPE biosynthesis in mature ovaries of *Mytilus edulis* suggests a role for this metabolite in reproductive physiology [4]. 11R-Hepe is the specific tool required to test hypotheses regarding its function in oocyte maturation, fertilization, or early development, replacing the non-specific (±)11-HEPE mixture in cell-based or ex vivo assays.

Application

Selection Property

Validation Focus

E-series resolvin biosynthesis studies

Stereopure 11R-enantiomer standard

Pathway tracing via 11(R)-lipoxygenase route

11(R)-lipoxygenase enzyme research

Authentic enzymatic product standard

Kinetics, inhibitor screening, product validation

Chiral lipid mediator analysis

Stereopure reference for method calibration

HPLC/LC-MS/MS stereoisomer separation

Reproductive biology research

Developmentally regulated isomer

Ex vivo assay in ovarian tissue models

• [1] Human Metabolome Database (HMDB). (2022). Showing metabocard for 11R-HEPE (HMDB0012534). View Source
• [2] Lipid Maps. (n.d.). LMFA03070031: (+/-)-11-HEPE. View Source
• [3] Hawkins, D. J., & Brash, A. R. (1987). Eggs of the sea urchin, Strongylocentrotus purpuratus, contain a prominent (11R) and (12R) lipoxygenase activity. Journal of Biological Chemistry, 262(16), 7629-7634. View Source
• [4] Coffa, G., et al. (2000). Discovery of an 11(R)- and 12(S)-lipoxygenase activity in ovaries of the mussel Mytilus edulis. Lipids, 35(11), 1195-1204. View Source